Cas no 431931-75-8 (1-(2-phenoxyethyl)-2-propyl-1H-1,3-benzodiazole)

• Product Name: 1-(2-phenoxyethyl)-2-propyl-1H-1,3-benzodiazole
• CAS No: 431931-75-8
• MF: C₁₈H₂₀N₂O
• MW: 280.364204406738
• CID: 5804978
• PubChem ID: 709603
• Update Time: 2025-10-31

1-(2-phenoxyethyl)-2-propyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenoxyethyl)-2-propyl-1H-benzo[d]imidazole
• 1H-Benzimidazole, 1-(2-phenoxyethyl)-2-propyl-
• REGID_for_CID_709603
• 1-(2-phenoxyethyl)-2-propyl-1H-1,3-benzodiazole
• CHEMBL1415546
• F1071-0151
• SMR000147831
• IJDDPIGUOCEBPO-UHFFFAOYSA-N
• 1-(2-phenoxyethyl)-2-propyl-benzimidazole
• MLS000556514
• HMS2354C21
• BDBM77295
• AKOS001146461
• 1H-Benzoimidazole, 1-(2-phenoxyethyl)-2-propyl-
• BRD-K87928547-001-07-8
• VU0170394-4
• Z13656896
• 1-(2-Phenoxy-ethyl)-2-propyl-1H-benzoimidazole
• CCG-142692
• 431931-75-8
• cid_709603
• 1-(2-phenoxyethyl)-2-propylbenzimidazole
• Oprea1_796568
• UPCMLD0ENAT5444012:001

• Inchi： 1S/C18H20N2O/c1-2-8-18-19-16-11-6-7-12-17(16)20(18)13-14-21-15-9-4-3-5-10-15/h3-7,9-12H,2,8,13-14H2,1H3
• InChI Key： IJDDPIGUOCEBPO-UHFFFAOYSA-N
• SMILES： C1(CCC)N(CCOC2=CC=CC=C2)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 280.157563266g/mol
• Monoisotopic Mass: 280.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 462.7±28.0 °C(Predicted)
• pka: 5.55±0.10(Predicted)

Additional information on 1-(2-phenoxyethyl)-2-propyl-1H-1,3-benzodiazole

1-(2-Phenoxyethyl)-2-propyl-1H-1,3-benzodiazole: A Comprehensive Overview

The compound 1-(2-phenoxyethyl)-2-propyl-1H-1,3-benzodiazole, with the CAS Registry Number 431931-75-8, represents a unique entity in the realm of organic chemistry. This molecule belongs to the class of benzodiazoles, which are known for their diverse applications in medicinal chemistry and pharmacology. The structure of this compound is characterized by a benzene ring fused with a diazole ring, along with specific substituents that endow it with intriguing chemical and biological properties.

Recent studies have highlighted the potential of benzodiazoles as promising candidates for drug discovery. The presence of the phenoxyethyl group in this compound adds complexity to its pharmacokinetics and bioavailability, making it a subject of interest for researchers exploring novel therapeutic agents. Moreover, the propyl substituent at position 2 of the diazole ring contributes to the molecule's structural diversity and may influence its interactions with biological targets.

Research into 1-(2-phenoxyethyl)-2-propyl-1H-1,3-benzodiazole has focused on its potential applications in neurodegenerative diseases, including Alzheimer's disease, due to its reported acetylcholinesterase (AChE) inhibitory activity. This enzyme is a key target in the development of drugs for cognitive disorders, and the compound's ability to modulate AChE activity positions it as a valuable lead in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These investigations reveal that 1-(2-phenoxyethyl)-2-propyl-1H-1,3-benzodiazole exhibits high affinity for the acetylcholinesterase active site, suggesting its potential as a potent inhibitor of this enzyme. Such findings underscore the importance of exploring benzodiazole derivatives in the context of neurodegenerative diseases.

Furthermore, the compound's phenoxyethyl group has been implicated in modulating the molecule's solubility and permeability, which are critical factors in drug development. Its ability to traverse biological membranes while maintaining stability makes it a compelling candidate for further preclinical evaluation.

Preclinical studies have demonstrated that 1-(2-phenoxyethyl)-2-propyl-1H-1,3-benzodiazole exhibits minimal off-target effects, which is a significant advantage in the development of selective therapies. This selectivity, combined with its potent enzymatic activity, positions it as a strong candidate for the treatment of conditions such as Alzheimer's disease and other central nervous system (CNS) disorders.

Recent collaborative efforts between academic institutions and pharmaceutical companies have led to the identification of new synthetic pathways for 1-(2-phenoxyethyl)-2-propyl-1H-1,3-benzodiazole. These advancements not only enhance the efficiency of its synthesis but also open up possibilities for the discovery of related compounds with improved pharmacokinetic profiles.

In conclusion, 1-(2-phenoxyethyl)-2-propyl-1H-1,3-benzodiazole, CAS NO 431931-75-8, stands as a testament to the ongoing advancements in medicinal chemistry. Its unique structure, coupled with its promising biological activity, positions it at the forefront of drug discovery research. As further studies continue to elucidate its mechanisms of action and therapeutic potential, this compound is poised to make significant contributions to the field of neurodegenerative disease treatment.